Cas no 395-36-8 (N-(3-chloro-2-fluorophenyl)acetamide)

• Product Name: N-(3-chloro-2-fluorophenyl)acetamide
• CAS No: 395-36-8
• MF: C₈H₇ClFNO
• MW: 187.598684549332
• MDL: MFCD03094496
• CID: 924666
• PubChem ID: 302918
• Update Time: 2025-04-24

N-(3-chloro-2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-2-fluorophenyl)acetamide
• 2-fluoro-3-chloroacetanilide
• 3'-Chloro-2'-fluoroacetanilide
• AC1L71L7
• acetic acid-(3-chloro-2-fluoro-anilide)
• CTK6A1068
• Essigsaeure-(3-chlor-2-fluor-anilid)
• NSC190668
• PC8314
• SBB090654
• 395-36-8
• DTXSID60307300
• NSC-190668
• AKOS008915453
• CS-0452186
• SCHEMBL23081372
• MFCD03094496
• NSC 190668

• MDL： MFCD03094496
• Inchi： 1S/C8H7ClFNO/c1-5(12)11-7-4-2-3-6(9)8(7)10/h2-4H,1H3,(H,11,12)
• InChI Key： CBJRXPIMTXGGAT-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)NC(C)=O

Computed Properties

• Exact Mass: 187.02011
• Monoisotopic Mass: 187.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.352±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 318.2°Cat760mmHg
• Flash Point: 318.2°Cat760mmHg
• Refractive Index: 1.568
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),
• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(3-chloro-2-fluorophenyl)acetamide

N-(3-Chloro-2-Fluorophenyl)Acetamide: A Comprehensive Overview

N-(3-Chloro-2-Fluorophenyl)Acetamide, also known by its CAS registry number 395-36-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with the molecular formula C8H7ClFNO, has been extensively studied for its potential applications in drug discovery and chemical synthesis. Its unique structure, characterized by a substituted acetamide group attached to a chloro-fluoro-substituted phenyl ring, makes it a valuable molecule for exploring various chemical and biological properties.

The synthesis of N-(3-Chloro-2-Fluorophenyl)Acetamide involves a series of well-established organic reactions, including nucleophilic acyl substitution and Friedel-Crafts acylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. Such innovations are crucial for scaling up production to meet the growing demand in both academic and industrial settings.

From a pharmacological perspective, N-(3-Chloro-2-Fluorophenyl)Acetamide has shown promising activity in various biological assays. Studies have demonstrated its potential as an anti-inflammatory agent, with research focusing on its ability to inhibit key enzymes involved in inflammatory pathways. Additionally, recent investigations into its antioxidant properties suggest that it may play a role in mitigating oxidative stress-related diseases. These findings underscore the importance of further research into its therapeutic applications.

The structural uniqueness of N-(3-Chloro-2-Fluorophenyl)Acetamide also makes it an attractive candidate for exploring bioisosterism and drug design principles. By modifying the substituents on the phenyl ring or the acetamide group, researchers can potentially develop analogs with enhanced pharmacokinetic profiles or improved bioavailability. Such modifications are critical for overcoming challenges associated with drug delivery and efficacy.

In terms of environmental impact, the degradation pathways of N-(3-Chloro-2-Fluorophenyl)Acetamide have been studied under various conditions. Research indicates that it undergoes hydrolysis under alkaline conditions, leading to the formation of non-toxic byproducts. This information is vital for assessing its environmental safety and ensuring sustainable practices during its production and use.

Looking ahead, the future of N-(3-Chloro-2-Fluorophenyl)Acetamide lies in leveraging cutting-edge technologies such as artificial intelligence (AI) for predictive modeling of its interactions with biological systems. AI-driven approaches can accelerate the discovery of novel applications and optimize its chemical properties for specific therapeutic targets. Furthermore, collaborations between academia and industry will be essential for translating these findings into real-world solutions.

In conclusion, N-(3-Chloro-2-Fluorophenyl)Acetamide, with its unique structure and diverse applications, remains a focal point in contemporary chemical research. As advancements in synthesis techniques, computational modeling, and biological studies continue to unfold, this compound is poised to make significant contributions to the development of new drugs and materials.